Cas no 2319806-96-5 (1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane)

• Product Name: 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane
• CAS No: 2319806-96-5
• MF: C₁₇H₂₁F₃N₂OS
• MW: 358.42165350914
• CID: 5340209
• Update Time: 2025-06-07

1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)(2-(trifluoromethyl)phenyl)methanone
• [4-(thiolan-3-yl)-1,4-diazepan-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane

• Inchi： 1S/C17H21F3N2OS/c18-17(19,20)15-5-2-1-4-14(15)16(23)22-8-3-7-21(9-10-22)13-6-11-24-12-13/h1-2,4-5,13H,3,6-12H2
• InChI Key： RIYVNLSIVHUHMW-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(C2C=CC=CC=2C(F)(F)F)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 3.3
• Topological Polar Surface Area: 48.8

Additional information on 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane

Introduction to 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane (CAS No. 2319806-96-5)

The compound 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane (CAS No. 2319806-96-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of a thiolan-3-yl moiety and a trifluoromethyl substituent on a benzoyl-diazepane backbone imparts distinct physicochemical properties that make it a promising candidate for further exploration.

From a structural perspective, the compound exhibits a rigid bicyclic system composed of a five-membered thiolan ring fused with a seven-membered diazepane ring. The benzoyl group, substituted with a trifluoromethyl group at the 2-position, introduces lipophilicity and metabolic stability, which are critical factors in drug design. This combination of structural features suggests that the molecule may possess favorable pharmacokinetic profiles, making it an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies indicate that the thiolan-3-yl moiety can interact with biological targets through hydrogen bonding and hydrophobic interactions, while the trifluoromethyl group enhances binding affinity by increasing electronic density at specific regions of the molecule. These insights have guided experimental efforts to optimize the compound's pharmacological properties.

In the realm of medicinal chemistry, the benzoyl-diazepane core has been explored for its potential in modulating various biological pathways. For instance, diazepane derivatives have shown promise in treating neurological disorders due to their ability to interact with central nervous system receptors. The introduction of a trifluoromethyl group has further enhanced these properties by improving receptor selectivity and reducing off-target effects. This has opened new avenues for developing treatments targeting conditions such as anxiety, epilepsy, and cognitive dysfunction.

The thiolan-3-yl substituent adds an additional layer of complexity to the molecule's biological behavior. Thiols are well-known for their reactivity and ability to form disulfide bonds, which play crucial roles in cellular signaling and redox homeostasis. By incorporating a thiolan ring into the structure, researchers aim to exploit these properties for therapeutic gain. Preliminary studies suggest that this moiety may enhance drug delivery efficiency by facilitating interactions with cellular membranes or by serving as a site for post-translational modifications.

One of the most exciting aspects of this compound is its potential in oncology research. The combination of a trifluoromethyl group and a diazepane core has been associated with anti-proliferative effects in several cancer models. The trifluoromethyl substituent is known to increase metabolic stability and binding affinity to enzymes involved in tumor growth, while the diazepane ring can modulate kinase activity critical for cancer cell survival. These findings have prompted further investigation into the compound's efficacy against various malignancies.

Furthermore, the structural versatility of 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane allows for facile derivatization, enabling chemists to fine-tune its pharmacological properties. By modifying other functional groups or introducing additional substituents, researchers can explore new therapeutic modalities without losing the inherent advantages of the core scaffold. This flexibility underscores the compound's significance as a building block for future drug development.

Recent publications highlight several synthetic strategies for preparing this compound efficiently and in high yield. Advances in transition metal-catalyzed reactions have made it possible to construct complex heterocyclic systems with remarkable precision. These synthetic methodologies not only facilitate access to this compound but also provide valuable insights into designing similar molecules with tailored biological activities.

The pharmacokinetic profile of 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane is another area of active investigation. Studies using in vitro and in vivo models have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both lipophilic and hydrophilic regions in its structure suggests good bioavailability and tissue distribution, which are essential for effective drug action.

In conclusion, 1-(thiolan-3-yl)-4-2-(trifluoromethyl)benzoyl-1,4-diazepane (CAS No. 2319806-96-5) stands out as a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its innovative design incorporates key features that enhance pharmacological activity while maintaining favorable physicochemical properties. As research continues to uncover new applications for this molecule, it is poised to play a crucial role in the development of next-generation therapeutics targeting neurological disorders, cancer, and other diseases.